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Compound of Interest

Compound Name: 2-Cyanoethyl acrylate

Cat. No.: B092215 Get Quote

A Technical Overview of 2-Cyanoethyl Acrylate
2-Cyanoethyl acrylate is a chemical compound with the molecular formula C6H7NO2.[1][2][3]

[4][5] It is also known by other names, including 2-cyanoethyl prop-2-enoate, beta-cyanoethyl

acrylate, and 2-Propenoic acid, 2-cyanoethyl ester.[1][2] This colorless liquid is utilized in a

variety of industrial applications.[1]

Physicochemical Properties
The fundamental molecular properties of 2-Cyanoethyl acrylate are summarized in the table

below. This data is essential for researchers and professionals in drug development and

material science for stoichiometric calculations, analytical characterization, and formulation

development.
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Property Value Source

Molecular Formula C6H7NO2 [1][2][3][4][5]

Molecular Weight 125.13 g/mol [1][5]

Monoisotopic Mass 125.047678466 Da [1][3]

IUPAC Name 2-cyanoethyl prop-2-enoate [1]

Canonical SMILES C=CC(=O)OCCC#N [1]

InChI Key
AEPWOCLBLLCOGZ-

UHFFFAOYSA-N
[1][2]

CAS Number 106-71-8 [4]

Conceptual Synthesis Workflow
The synthesis of 2-Cyanoethyl acrylate can be conceptually understood as an esterification

reaction. This process generally involves the reaction of acrylic acid with 2-cyanoethanol (also

known as hydracrylonitrile). An acid catalyst is typically employed to facilitate the reaction,

which results in the formation of 2-Cyanoethyl acrylate and water as a byproduct. The

following diagram illustrates this logical relationship.

Acrylic Acid
(C3H4O2)

Esterification
(+ Acid Catalyst)

2-Cyanoethanol
(C3H5NO)

2-Cyanoethyl Acrylate
(C6H7NO2)

Water
(H2O)

Click to download full resolution via product page

Caption: Conceptual synthesis of 2-Cyanoethyl acrylate.
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Note: Experimental protocols would require specific laboratory details that are beyond the

scope of this general technical guide. The provided workflow is a simplified representation of

the chemical process.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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